Cas no 2137463-59-1 (Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate)

• Product Name: Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate
• CAS No: 2137463-59-1
• MF: C₁₀H₁₅F₂NO₃
• MW: 235.227810144424
• CID: 5277538
• Update Time: 2025-06-07

Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate
• 1-Oxa-4-azaspiro[4.5]decane-3-carboxylic acid, 8,8-difluoro-, methyl ester
• Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate

• Inchi： 1S/C10H15F2NO3/c1-15-8(14)7-6-16-10(13-7)4-2-9(11,12)3-5-10/h7,13H,2-6H2,1H3
• InChI Key： XYTWKCGQGAFJTN-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)NC(C(=O)OC)CO2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6

Additional information on Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate

Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate (CAS No. 2137463-59-1): A Comprehensive Overview

Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate (CAS No. 2137463-59-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by a unique structural framework that combines an oxygen and nitrogen atom in a spiro arrangement, contributing to its distinct chemical properties and potential biological activities.

The molecular structure of Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate features a spirocyclic core, which is a key feature that distinguishes it from other similar compounds. The presence of two fluorine atoms at the 8-position further enhances its electronic properties, making it a candidate for various applications in drug design and development. The carboxylate group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural motifs and potential therapeutic benefits. Spirocycles are known for their conformational rigidity, which can improve the binding affinity of drug candidates to biological targets. Additionally, the presence of both oxygen and nitrogen atoms in the spirocyclic core can lead to diverse electronic distributions, making these compounds valuable scaffolds for medicinal chemistry.

The synthesis of Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecular framework is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently while maintaining structural integrity.

One of the most compelling aspects of Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate is its potential as a lead compound in drug discovery. The spirocyclic core and the presence of fluorine atoms make it an attractive candidate for further derivatization to explore new pharmacophores. Recent studies have shown that spirocyclic compounds exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The fluorine atoms in the molecule also play a crucial role in modulating its pharmacokinetic properties. Fluorine substitution can enhance metabolic stability, improve bioavailability, and increase binding affinity to biological targets. These properties make Methyl 8,8-difluoro-1-oxa-4-azaspiro[4.5]decane-3-carboxylate a promising candidate for further development into novel therapeutic agents.

Recent research has also explored the use of computational methods to predict the biological activity of spirocyclic compounds like Methyl 8,8-difluoro-1-oxa-4 azaspiro[4.5]decane -3-carboxylate. Molecular modeling techniques have been employed to understand how these compounds interact with biological targets at the atomic level. These studies have provided valuable insights into the structural requirements for optimal binding affinity and have guided the design of more effective drug candidates.

The carboxylate group at the 3-position of Methyl 8,8-difluoro -1-oxa -4 azaspiro [4 .5 ]decane -3 -carboxylate offers another avenue for functionalization. This group can be used to link other pharmacophores or to modify the solubility and pharmacokinetic properties of the compound. By incorporating additional functional groups, researchers can fine-tune the biological activity of these molecules to target specific diseases or conditions.

The potential applications of Methyl 8 , 8 -difluoro -1 -oxa -4 azaspiro [4 .5 ]decane -3 -carboxylate extend beyond drug discovery. Its unique structural features make it a valuable tool for studying molecular recognition processes and for developing new synthetic methodologies. Additionally, its fluorinated backbone provides insights into how fluorine substitution can influence chemical reactivity and biological activity.

In conclusion, Methyl 8 , 8 -difluoro -1 -oxa -4 azaspiro [4 .5 ]decane -3 -carboxylate (CAS No .2137463 -59 -1) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal research . Its spirocyclic core , fluorine substitution , and carboxylate group contribute to its unique chemical properties and make it a promising candidate for further exploration . As research in this field continues to advance , we can expect to see more innovative applications of this remarkable compound.